Cas no 477738-20-8 (BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)-)

BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)- structure
477738-20-8 structure
Product Name:BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)-
CAS No:477738-20-8
MF:C14H20F3N
MW:259.310514450073
CID:3356792
PubChem ID:22931941
Update Time:2025-04-21

BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, 2-(1,3-DIMETHYLBUTYL)-4-(2,2,2-TRIFLUOROETHYL)-
    • SCHEMBL4811741
    • 2-(1,3-dimethylbutyl)-4-(2,2,2-trifluoroethyl)aniline
    • 477738-20-8
    • 2-(4-methylpentan-2-yl)-4-(2,2,2-trifluoroethyl)aniline
    • Inchi: 1S/C14H20F3N/c1-9(2)6-10(3)12-7-11(4-5-13(12)18)8-14(15,16)17/h4-5,7,9-10H,6,8,18H2,1-3H3
    • InChI Key: KBGDPPSVRDWVNO-UHFFFAOYSA-N
    • SMILES: FC(CC1=CC=C(C(=C1)C(C)CC(C)C)N)(F)F

Computed Properties

  • Exact Mass: 259.15478413Da
  • Monoisotopic Mass: 259.15478413Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26Ų
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